Cas no 490028-21-2 (3-(Acetyloxy)-5-iodophenol-2’,3’,4’-tri-O-acetyl-b-D-glucuronide Methyl Ester)

• Product Name: 3-(Acetyloxy)-5-iodophenol-2’,3’,4’-tri-O-acetyl-b-D-glucuronide Methyl Ester
• CAS No: 490028-21-2
• MF: C₂₁H₂₃IO₁₂
• MW: 594.304600000381
• CID: 932190
• PubChem ID: 46779922
• Update Time: 2025-04-19

3-(Acetyloxy)-5-iodophenol-2’,3’,4’-tri-O-acetyl-b-D-glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(Acetyloxy)-5-iodophenol-2’,3’,4’-tri-O-acetyl-β-D-glucuronide Methyl Ester
• 3-(ACETYLOXY)-5-IODOPHENOL-2’,3’,4’-TRI-O-ACETYL-ß-D-GLUCURONIDE METHYL ESTER
• methyl (3R,4R,5R,6R)-3,4,5-triacetyloxy-6-(3-acetyloxy-5-iodophenoxy)oxane-2-carboxylate
• 490028-21-2
• 3-(Acetyloxy)-5-iodophenol-2 inverted exclamation mark ,3 inverted exclamation mark ,4 inverted exclamation mark -tri-O-acetyl-
• 3-(Acetyloxy)-5-iodophenyl-beta-D-glucopyranosiduronic Acid Methyl Ester Triacetate
• (2R,3R,4R,5R)-2-(3-Acetoxy-5-iodophenoxy)-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• AKOS030254604
• 3-(Acetyloxy)-5-iodophenol-2',3',4'-tri-O-acetyl-beta-D-glucuronide Methyl Ester
• A-D-glucuronide Methyl Ester
• 3-(Acetyloxy)-5-iodophenol-2’,3’,4’-tri-O-acetyl-b-D-glucuronide Methyl Ester

• Inchi： 1S/C21H23IO12/c1-9(23)29-14-6-13(22)7-15(8-14)33-21-19(32-12(4)26)17(31-11(3)25)16(30-10(2)24)18(34-21)20(27)28-5/h6-8,16-19,21H,1-5H3/t16-,17-,18?,19-,21+/m1/s1
• InChI Key： HHCLYQKBEARFJZ-BZWIFKSASA-N
• SMILES： IC1C=C(C=C(C=1)O[C@@H]1[C@@H]([C@@H]([C@H](C(C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 594.02342g/mol
• Monoisotopic Mass: 594.02342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 150Ų